Cas no 89767-83-9 (2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro-)

• Product Name: 2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro-
• CAS No: 89767-83-9
• MF: C₁₄H₁₆Cl₂O₂
• MW: 287.181642532349
• CID: 589680
• PubChem ID: 13224644
• Update Time: 2025-04-19

2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[3-(4-chloro-3-oxobutyl)phenyl]butan-2-one
• 89767-83-9
• DTXSID50529877
• 4,4'-(1,3-Phenylene)bis(1-chlorobutan-2-one)
• 2-Butanone, 4,4'-(1,3-phenylene)bis[1-chloro-

• Inchi： 1S/C14H16Cl2O2/c15-9-13(17)6-4-11-2-1-3-12(8-11)5-7-14(18)10-16/h1-3,8H,4-7,9-10H2
• InChI Key： MNCCSRMBFUWZEV-UHFFFAOYSA-N
• SMILES： ClCC(CCC1C=CC=C(C=1)CCC(CCl)=O)=O

Computed Properties

• Exact Mass: 286.0527351g/mol
• Monoisotopic Mass: 286.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų